N-(4-Fluorobenzyl)-1-propanamine hydrochloride

Specification

• CAS No.: 444326-46-9
• Molecular Formula: C10H15ClFN
• Molecular Weight: 203.68 g/mol
• IUPAC Name: N-[(4-fluorophenyl)methyl]propan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C10H14FN.ClH/c1-2-7-12-8-9-3-5-10(11)6-4-9;/h3-6,12H,2,7-8H2,1H3;1H
• Standard InChI Key: HQFNGFIZVBAMLQ-UHFFFAOYSA-N
• SMILES: CCCNCC1=CC=C(C=C1)F.Cl
• Canonical SMILES: CCCNCC1=CC=C(C=C1)F.Cl

Introduction

Chemical Identity and Properties

N-(4-Fluorobenzyl)-1-propanamine hydrochloride is characterized by a propanamine backbone substituted with a 4-fluorobenzyl group. The presence of the fluorine atom on the benzyl moiety contributes significantly to the compound's lipophilicity and metabolic stability, making it a potentially valuable candidate for drug development research.

Chemical Structure and Identifiers

The compound is defined by the following chemical identifiers:

Property	Value
CAS Number	444326-46-9
Molecular Formula	C₁₀H₁₅ClFN
Molecular Weight	203.68 g/mol
IUPAC Name	N-[(4-fluorophenyl)methyl]propan-1-amine;hydrochloride
Standard InChI	InChI=1S/C10H14FN.ClH/c1-2-7-12-8-9-3-5-10(11)6-4-9;/h3-6,12H,2,7-8H2,1H3;1H
Standard InChIKey	HQFNGFIZVBAMLQ-UHFFFAOYSA-N
SMILES Notation	CCCNCC1=CC=C(C=C1)F.Cl
PubChem Compound ID	17290839

The compound consists of a propyl chain connected to a nitrogen atom, which is further bonded to a 4-fluorobenzyl group, with the molecule existing as a hydrochloride salt. This chemical structure contributes to its unique physical and chemical characteristics.

Physical Properties

N-(4-Fluorobenzyl)-1-propanamine hydrochloride typically presents as a solid at room temperature. The compound has a standard purity of approximately 95% when commercially available. The presence of the fluorine atom enhances the compound's lipophilicity, which may influence its pharmacokinetic properties including absorption, distribution, metabolism, and excretion profiles when used in biological systems.

Structural Relationships and Analogs

Structure-Activity Relationships

The structural features of N-(4-Fluorobenzyl)-1-propanamine hydrochloride merit examination in comparison to related compounds. The presence of fluorine at the para position of the benzyl group is a significant structural characteristic that may affect both its chemical reactivity and potential biological interactions. Fluorine substitution is a common strategy in medicinal chemistry to enhance metabolic stability and bioavailability of drug candidates.

Related Compounds

Several compounds share structural similarities with N-(4-Fluorobenzyl)-1-propanamine hydrochloride, including:

• N-(4-Fluorobenzyl)-2-methyl-1-propanamine hydrochloride, which contains an additional methyl group on the propyl chain

• 4-Fluoroamphetamine hydrochloride (4-FA), which has a related structure but differs in the position of the amine group and contains a methyl branch

These structural analogs may exhibit similar chemical properties but potentially different biological activities due to subtle structural differences.

Chemical Reactivity and Synthesis

Chemical Reactions

N-(4-Fluorobenzyl)-1-propanamine hydrochloride can participate in various chemical reactions typical of secondary amines. Research on structurally similar compounds suggests several reaction pathways:

• Oxidation reactions: Secondary amines like N-(4-Fluorobenzyl)-1-propanamine can undergo oxidation to form nitrones. As demonstrated with the similar compound N-(4-fluorobenzyl)-2-propanamine, oxidation using hydrogen peroxide in methanol at 50°C can yield the corresponding nitrone.

• Nucleophilic substitutions: The secondary amine functionality serves as a nucleophile, enabling reactions with electrophilic species.

• Salt formation: The compound already exists as a hydrochloride salt, but the amine can form salts with other acids when in its free base form.

Research Applications

Current Research Areas

N-(4-Fluorobenzyl)-1-propanamine hydrochloride is primarily used in scientific research contexts, particularly:

• Medicinal chemistry: As a building block for the synthesis of more complex molecules with potential pharmacological activity.

• Structure-activity relationship studies: To understand how structural modifications affect biological activity in a series of related compounds.

• Chemical probe development: As a starting point for developing tools to study biological systems.

Synthetic Utility

The compound serves as a versatile synthetic intermediate in organic synthesis. Its amine functionality allows for further derivatization through:

• Acylation reactions to form amides

• Alkylation to form tertiary amines

• Coupling reactions to introduce new functional groups

• Formation of carbamates, ureas, or thioureas

Analytical Considerations

Identification Methods

N-(4-Fluorobenzyl)-1-propanamine hydrochloride can be identified and characterized using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR would show characteristic signals for the aromatic protons, the fluorine-substituted carbon, the benzyl methylene group, the propyl chain, and the amine.

• Mass Spectrometry: Would typically show a molecular ion peak corresponding to the free base (M⁺ = 167) with characteristic fragmentation patterns.

• Infrared Spectroscopy: Would display characteristic bands for N-H stretching, C-F stretching, and aromatic C=C stretching.

• X-ray Crystallography: For definitive determination of the three-dimensional structure of the crystalline compound.